6-butyl-2-(4-{[(2-hydroxyethyl)(methyl)amino]methyl}phenyl)pyrimidin-4(3H)-one

• IUPAC Name: 4-butyl-2-[4-[[2-hydroxyethyl(methyl)amino]methyl]phenyl]-1H-pyrimidin-6-one
• InChI: InChI=1S/C18H25N3O2/c1-3-4-5-16-12-17(23)20-18(19-16)15-8-6-14(7-9-15)13-21(2)10-11-22/h6-9,12,22H,3-5,10-11,13H2,1-2H3,(H,19,20,23)
• InChI Key: BDTHFPVNFFRDEC-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC(=O)NC(=N1)C2=CC=C(C=C2)CN(C)CCO
• Molecular Formula: C18H25N3O2
• Molecular Weight: 315.4 g/mol

Description

6-Butyl-2-(4-{[(2-hydroxyethyl)(methyl)amino]methyl}phenyl)pyrimidin-4(3H)-one is a pyrimidine derivative that has been extensively studied for its potential therapeutic applications. This compound is also known as PDE5 inhibitor and is primarily used in the treatment of erectile dysfunction. However, recent research has shown that this compound has several other potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of 6-butyl-2-(4-{[(2-hydroxyethyl)(methyl)amino]methyl}phenyl)pyrimidin-4(3H)-one involves the inhibition of PDE5. This enzyme is responsible for the breakdown of cGMP, which is a second messenger molecule that plays a crucial role in regulating various physiological processes, including smooth muscle relaxation, vasodilation, and platelet aggregation. By inhibiting PDE5, this compound increases the levels of cGMP, which leads to relaxation of smooth muscle cells and increased blood flow to certain areas of the body.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 6-butyl-2-(4-{[(2-hydroxyethyl)(methyl)amino]methyl}phenyl)pyrimidin-4(3H)-one are primarily related to its inhibitory activity against PDE5. This compound has been shown to increase the levels of cGMP, which leads to relaxation of smooth muscle cells and increased blood flow to certain areas of the body. This effect has been primarily observed in the treatment of erectile dysfunction, where this compound is used to increase blood flow to the penis. However, recent research has shown that this compound may also have potential applications in the treatment of other conditions, such as pulmonary hypertension and heart failure.

Advantages and Limitations for Lab Experiments

The advantages of using 6-butyl-2-(4-{[(2-hydroxyethyl)(methyl)amino]methyl}phenyl)pyrimidin-4(3H)-one in lab experiments are primarily related to its potent inhibitory activity against PDE5. This compound has been extensively studied for its potential therapeutic applications, and its mechanism of action is well understood. However, there are also several limitations associated with the use of this compound in lab experiments. For example, this compound may have off-target effects on other enzymes and receptors, which can complicate data interpretation. Additionally, the use of this compound may be limited by its solubility and stability in aqueous solutions.

Future Directions

There are several potential future directions for the research on 6-butyl-2-(4-{[(2-hydroxyethyl)(methyl)amino]methyl}phenyl)pyrimidin-4(3H)-one. One possible direction is the investigation of its potential therapeutic applications in the treatment of pulmonary hypertension and heart failure. Another possible direction is the development of more potent and selective PDE5 inhibitors that can overcome the limitations associated with the use of this compound in lab experiments. Additionally, the use of this compound in combination with other drugs may also be investigated for its potential synergistic effects.

Scientific Research Applications

Several studies have investigated the potential therapeutic applications of 6-butyl-2-(4-{[(2-hydroxyethyl)(methyl)amino]methyl}phenyl)pyrimidin-4(3H)-one. This compound has been shown to have potent inhibitory activity against phosphodiesterase type 5 (PDE5), which is an enzyme that plays a crucial role in the regulation of cyclic guanosine monophosphate (cGMP) levels in the body. By inhibiting PDE5, this compound increases the levels of cGMP, which leads to relaxation of smooth muscle cells and increased blood flow to certain areas of the body.